3-[2-(3-methoxyphenyl)-2-oxoethyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 3-[2-(3-methoxyphenyl)-2-oxoethyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C17H16N2O3S/c1-10-11(2)23-16-15(10)17(21)19(9-18-16)8-14(20)12-5-4-6-13(7-12)22-3/h4-7,9H,8H2,1-3H3
• InChI Key: KBJZNDUYLFBXQW-UHFFFAOYSA-N
• SMILES: CC1=C(SC2=C1C(=O)N(C=N2)CC(=O)C3=CC(=CC=C3)OC)C

Description

3-[2-(3-methoxyphenyl)-2-oxoethyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. This compound belongs to the class of thieno[2,3-d]pyrimidin-4(3H)-one derivatives and has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 3-[2-(3-methoxyphenyl)-2-oxoethyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one involves the inhibition of tubulin polymerization, which is essential for cell division. This leads to the arrest of the cell cycle at the G2/M phase and ultimately induces apoptosis in cancer cells. The compound also exhibits anti-angiogenic activity by inhibiting the formation of new blood vessels, which is essential for the growth and metastasis of tumors.
Biochemical and Physiological Effects
Studies have shown that 3-[2-(3-methoxyphenyl)-2-oxoethyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one exhibits various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the formation of new blood vessels. The compound also exhibits anti-inflammatory activity by inhibiting the production of various pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-[2-(3-methoxyphenyl)-2-oxoethyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potent cytotoxicity against various cancer cell lines. This makes it a promising candidate for the development of new anticancer agents. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 3-[2-(3-methoxyphenyl)-2-oxoethyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one. One of the major areas of research is the development of new analogs with improved solubility and potency. Another direction is the investigation of the compound's potential use in combination with other anticancer agents to enhance its efficacy. Furthermore, the compound's potential use in other areas such as anti-inflammatory and anti-angiogenic therapies could also be explored.

Synthesis Methods

The synthesis of 3-[2-(3-methoxyphenyl)-2-oxoethyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one involves the reaction of 3-methoxybenzaldehyde, 2-oxo-2-phenylethyl bromide, and 5,6-dimethylthieno[2,3-d]pyrimidine-4(3H)-one in the presence of a base such as potassium carbonate. The reaction is carried out in a suitable solvent such as dimethylformamide or dimethyl sulfoxide at an elevated temperature. The resulting compound is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

3-[2-(3-methoxyphenyl)-2-oxoethyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one has been extensively studied for its potential use in various scientific research applications. One of the major areas of research is its potential use as an anticancer agent. Studies have shown that this compound exhibits potent cytotoxicity against various cancer cell lines such as breast cancer, lung cancer, and colon cancer. It has also been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway.